Cas no 59973-08-9 (1-(ethylsulfanyl)nonane)

• Product Name: 1-(ethylsulfanyl)nonane
• CAS No: 59973-08-9
• MF: C₁₁H₂₄S
• MW: 188.373262405396
• CID: 950984
• PubChem ID: 292851
• Update Time: 2025-04-19

1-(ethylsulfanyl)nonane Chemical and Physical Properties

Names and Identifiers

• 1-(ethylsulfanyl)nonane
• 1-ethylsulfanylnonane
• 1-ethylsulfanyl-nonane
• 3-Thiadodecane
• AC1L6IVR
• AR-1F5269
• CTK5B0784
• ethyl nonyl sulfide
• Nonane, 1-(ethylthio)-
• Nonyl ethyl sulfid
• NSC159033
• DTXSID90303552
• NSC 159033
• LUAABLIRQSWMGZ-UHFFFAOYSA-N
• NSC-159033
• 59973-08-9
• SCHEMBL200058
• AKOS024333844

• Inchi： 1S/C11H24S/c1-3-5-6-7-8-9-10-11-12-4-2/h3-11H2,1-2H3
• InChI Key： LUAABLIRQSWMGZ-UHFFFAOYSA-N
• SMILES： S(CC)CCCCCCCCC

Computed Properties

• Exact Mass: 188.16002
• Monoisotopic Mass: 188.16
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 9
• Complexity: 71.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Density: 0.84
• Boiling Point: 247.7°C at 760 mmHg
• Flash Point: 110.9°C
• Refractive Index: 1.456
• PSA: 0